Ethyl (2E)-5-{3-[(benzenesulfonyl)amino]phenyl}pent-2-en-4-ynoate

• IUPAC Name: ethyl (E)-5-[3-(benzenesulfonamido)phenyl]pent-2-en-4-ynoate
• InChI: InChI=1S/C19H17NO4S/c1-2-24-19(21)14-7-6-9-16-10-8-11-17(15-16)20-25(22,23)18-12-4-3-5-13-18/h3-5,7-8,10-15,20H,2H2,1H3/b14-7+
• InChI Key: UZUNLIWBSHTVDE-VGOFMYFVSA-N
• Canonical SMILES: CCOC(=O)C=CC#CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)/C=C/C#CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C19H17NO4S
• DSSTOX Substance ID: DTXSID60858261
• Molecular Weight: 355.4 g/mol
• CAS RN: 342373-23-3

Description

The compound “Ethyl (2E)-5-{3-[(benzenesulfonyl)amino]phenyl}pent-2-en-4-ynoate” is a complex organic molecule. It contains an ethyl group, a pent-2-en-4-ynoate moiety, and a phenyl ring with a benzenesulfonyl amino group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pent-2-en-4-ynoate backbone, the introduction of the ethyl group, and the attachment of the benzenesulfonyl amino phenyl group. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the ethyl group, the pent-2-en-4-ynoate moiety, and the phenyl ring with a benzenesulfonyl amino group would all contribute to the overall structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The presence of the ethyl group, the pent-2-en-4-ynoate moiety, and the phenyl ring with a benzenesulfonyl amino group could each participate in different types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if this compound were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

The future directions for research on this compound could include further studies to fully elucidate its physical and chemical properties, its potential uses, and its safety profile.